4-cyano-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-cyano-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C17H10FN3OS/c18-14-7-5-12(6-8-14)15-10-23-17(20-15)21-16(22)13-3-1-11(9-19)2-4-13/h1-8,10H,(H,20,21,22)
• InChI Key: VUTQVCIVIBCHFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C17H10FN3OS
• Molecular Weight: 323.3 g/mol

Description

4-cyano-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide, also known as GNF-2, is a small molecule inhibitor that has been widely used in scientific research. It was first discovered in 2009 by scientists at the Genomics Institute of the Novartis Research Foundation (GNF) and has since been studied extensively for its potential applications in various fields of research.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compound Formation

Research has demonstrated the utility of compounds similar to 4-cyano-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide in the synthesis of heterocyclic compounds, which are crucial in the development of new pharmaceuticals. For instance, thiophenylhydrazonoacetates have been used in heterocyclic synthesis to yield various derivatives including pyrazole, isoxazole, and pyrazolopyrimidine, highlighting the importance of cyano and fluorophenyl groups in medicinal chemistry (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimicrobial and Anticancer Agents

Compounds containing fluorophenyl and cyano groups, akin to the subject compound, have been explored for their potential as antimicrobial and anticancer agents. The synthesis of new fluorine-containing thiadiazolotriazinones showed promising activity as potential antibacterial agents, indicating the significance of the fluorophenyl group in enhancing biological activity (Holla, Bhat, & Shetty, 2003).

Sensing and Detection Applications

The fluorophenyl group's ability to interact with various biological and chemical targets was also demonstrated in the development of benzamide derivatives for colorimetric sensing of fluoride anions. This suggests potential applications in environmental monitoring and diagnostics (Younes et al., 2020).

Organic Electronics and Photonics

Research into cyano substituted benzothiadiazoles, similar in structure to the target compound, has shown their application in inducing n-type behavior in conjugated polymers for organic electronics. This illustrates the potential of such compounds in the development of electronic and photonic devices (Casey et al., 2015).